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Compound of Interest

Compound Name: Benzenesulfonyl fluoride

Cat. No.: B1205215 Get Quote

In-Depth Technical Guide to Benzenesulfonyl
Fluoride
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the chemical intermediate,

benzenesulfonyl fluoride, including its Chemical Abstracts Service (CAS) number, key

physical constants, a detailed experimental protocol for its synthesis, and its relevance in the

broader context of chemical biology and drug development.

Core Data: CAS Number and Physical Properties
Benzenesulfonyl fluoride is a valuable reagent in organic synthesis, often serving as a

precursor to more complex molecules with applications in medicinal chemistry and materials

science.

CAS Number: 368-43-4[1][2][3]

Physical Constants
The following table summarizes the key physical and chemical properties of benzenesulfonyl
fluoride.
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Property Value Source(s)

Molecular Formula C₆H₅FO₂S [1][2][4]

Molecular Weight 160.17 g/mol [1][3][5]

Appearance Clear, light yellow liquid [4]

Boiling Point 207-208 °C (lit.) [3][6][7][8]

Melting Point -1 °C [4]

Density 1.333 g/mL at 25 °C (lit.) [3][6][7][8]

Refractive Index n20/D 1.492 (lit.) [3][8]

Synthesis of Benzenesulfonyl Fluoride:
Experimental Protocol
The most common and straightforward synthesis of benzenesulfonyl fluoride involves the

halogen exchange reaction of the more readily available benzenesulfonyl chloride with a

fluoride salt. The following protocol is a representative example of this conversion.

Objective:
To synthesize benzenesulfonyl fluoride from benzenesulfonyl chloride via a nucleophilic

substitution reaction.

Materials:
Benzenesulfonyl chloride (1 equivalent)

Potassium fluoride (KF) or Potassium bifluoride (KHF₂) (excess, e.g., 2-3 equivalents)

Aprotic polar solvent (e.g., acetonitrile, sulfolane)

Phase-transfer catalyst (optional, e.g., 18-crown-6)

Reaction vessel (round-bottom flask) equipped with a reflux condenser and magnetic stirrer
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Heating mantle or oil bath

Standard glassware for workup and purification (separatory funnel, distillation apparatus)

Procedure:
Reaction Setup: In a dry round-bottom flask, combine benzenesulfonyl chloride, potassium

fluoride (or potassium bifluoride), and the aprotic solvent. If using a phase-transfer catalyst, it

should be added at this stage. The use of a phase-transfer catalyst can improve the reaction

rate and yield, particularly with potassium fluoride in acetonitrile.

Reaction Conditions: The reaction mixture is heated to reflux with vigorous stirring. The

reaction temperature and time will depend on the solvent and the specific fluoride source

used. For instance, reactions in acetonitrile with a phase-transfer catalyst may proceed at

reflux (approx. 82 °C), while reactions in higher-boiling solvents like sulfolane can be

conducted at temperatures ranging from 100 °C to 240 °C.

Monitoring the Reaction: The progress of the reaction can be monitored by techniques such

as thin-layer chromatography (TLC) or gas chromatography (GC) to observe the

disappearance of the starting benzenesulfonyl chloride.

Workup: Upon completion, the reaction mixture is cooled to room temperature. The solid

inorganic salts are removed by filtration. The filtrate, containing the product, is then typically

subjected to an aqueous workup. This may involve washing with water to remove any

remaining salts and organic solvent extraction (e.g., with dichloromethane or diethyl ether).

Purification: The crude benzenesulfonyl fluoride obtained after solvent removal is purified

by vacuum distillation to yield the final product as a clear liquid.

Safety Precautions:
Benzenesulfonyl fluoride is harmful if swallowed, in contact with skin, and toxic if inhaled. It

can cause severe skin burns and eye damage.[9]

The reaction should be performed in a well-ventilated fume hood.

Appropriate personal protective equipment (PPE), including safety goggles, gloves, and a

lab coat, must be worn.
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Logical Workflow: Synthesis of Benzenesulfonyl
Fluoride
The following diagram illustrates the general workflow for the synthesis of benzenesulfonyl
fluoride from its chloride precursor.

Starting Materials

Reaction Step Purification Final ProductBenzenesulfonyl Chloride

Halogen Exchange

Solvent (e.g., Acetonitrile)

Potassium Fluoride (KF)

FiltrationCrude Product Mixture Vacuum Distillation
Filtrate

Benzenesulfonyl Fluoride

Click to download full resolution via product page

Caption: Synthesis workflow for benzenesulfonyl fluoride.

Relevance in Drug Development and Chemical
Biology
While benzenesulfonyl fluoride itself is primarily a synthetic intermediate, the sulfonyl fluoride

moiety is a privileged functional group in chemical biology and drug discovery. It acts as a

covalent warhead that can form stable bonds with nucleophilic amino acid residues (such as

serine, threonine, tyrosine, and lysine) in protein active sites. This property makes sulfonyl

fluoride derivatives potent and often irreversible enzyme inhibitors.

A prominent example is 4-(2-aminoethyl)benzenesulfonyl fluoride (AEBSF), a widely used

irreversible inhibitor of serine proteases like trypsin and chymotrypsin. It is frequently added to

lysis buffers to prevent protein degradation during experiments. The development of such

targeted covalent inhibitors is a significant area of research in drug development for various

diseases. The unique reactivity of the sulfonyl fluoride group, being relatively stable in aqueous
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environments yet reactive within specific protein microenvironments, allows for the design of

highly selective therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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